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Cat. No.: B12384706

Get Quote

For researchers, scientists, and drug development professionals, this document provides a

detailed overview of the clinical trial design for BNT411, a Toll-like receptor 7 (TLR7) agonist.

The information is compiled from publicly available clinical trial data and publications.

BNT411 is an investigational cancer immunotherapy designed to activate the innate and

adaptive immune systems to fight tumors.[1] As a selective TLR7 agonist, BNT411 stimulates

the production of type I interferons and other pro-inflammatory cytokines, leading to the

activation of various immune cells, including dendritic cells, natural killer cells, and T cells.[2][3]

This document outlines the dose-escalation study design of the first-in-human Phase 1/2a

clinical trial (BNT411-01, NCT04101357), which evaluates the safety, pharmacokinetics,

pharmacodynamics, and preliminary efficacy of BNT411 as a monotherapy and in combination

with other cancer treatments.[2][4]

Study Design and Objectives
The BNT411-01 trial is an open-label, multi-center, dose-escalation study with expansion

cohorts.[2][4] The primary objectives of the dose-escalation part of the trial are to determine the

maximum tolerated dose (MTD) and/or the recommended Phase 2 dose (RP2D) of BNT411.[2]

The study is divided into three main parts:
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Part 1A: Monotherapy Dose Escalation: In this part, patients with advanced solid tumors

receive BNT411 as a monotherapy to establish its safety profile when administered alone.[2]

[4]

Part 1B: Combination Therapy Dose Escalation: This part evaluates the safety and

MTD/RP2D of BNT411 in combination with atezolizumab, carboplatin, and etoposide in

patients with chemotherapy-naïve extensive-stage small cell lung cancer (ES-SCLC).[2][4]

Part 2: Expansion Cohorts: Based on the data from Parts 1A and 1B, expansion cohorts are

enrolled to further evaluate the safety and anti-tumor activity of BNT411 at selected dose

levels.[2]

A "backfilling" approach is implemented, allowing for the enrollment of additional patients at

specific dose levels to gather more comprehensive safety and efficacy data.[2]

Dose Escalation and Administration
The dose-escalation in Part 1A of the study follows a traditional 3+3 design.[4] This design

involves enrolling a cohort of three patients at a specific dose level. If no dose-limiting toxicities

(DLTs) are observed, the next cohort is enrolled at a higher dose level. If one of the three

patients experiences a DLT, three more patients are enrolled at the same dose level. The MTD

is defined as the highest dose level at which no more than one of six patients experiences a

DLT.

BNT411 is administered via intravenous infusion. In the initial phase of treatment, patients

receive the infusion once weekly for four cycles, followed by a less frequent schedule of every

three weeks until disease progression or unacceptable toxicity.[4]

Quantitative Data Summary
The following tables summarize the key quantitative data from the BNT411-01 dose-escalation

study as of February 16, 2024.[4]
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Parameter Value Reference

Total Patients Enrolled (Part

1A)
45 [4]

Median Age 59 years [4]

Median Prior Lines of Therapy 3 [4]

Dose Levels Investigated 0.05 to 9.6 µg/kg [4]

Dose Level Number of Patients
Dose-Limiting

Toxicities (DLTs)
Reference

7.2 µg/kg 6 2 (33%) [4]

9.6 µg/kg 5 2 (40%) [4]

Note: The specific number of patients at each dose level below 7.2 µg/kg is not fully detailed in

the public sources.

Experimental Protocols
Patient Eligibility Criteria
Patients enrolled in the BNT411-01 study (Part 1A) were required to have advanced solid

tumors for which standard therapies were no longer effective.[2] Key inclusion criteria included

an Eastern Cooperative Oncology Group (ECOG) performance status of 0 or 1, measurable

disease according to RECIST 1.1 criteria, and adequate organ function.[1] Exclusion criteria

included known hypersensitivity to BNT411 components, other primary malignancies within the

last two years (with some exceptions), and clinically significant abnormal electrocardiograms

(ECGs).[1]

Treatment Administration and Schedule
BNT411 is administered as an intravenous infusion. The treatment schedule for the dose-

escalation phase consists of:

Cycles 1-4: One infusion per week.[4]
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Subsequent Cycles: One infusion every three weeks.[4]

Treatment continues until disease progression, unacceptable toxicity, or withdrawal from the

study.

Safety and Efficacy Assessments
The safety of BNT411 is monitored through the evaluation of adverse events (AEs), which are

graded using the National Cancer Institute Common Terminology Criteria for Adverse Events

(NCI-CTCAE) version 5.0.[1] Dose-limiting toxicities are defined as specific Grade 3 or 4 AEs

occurring during the first treatment cycle.[1]

Preliminary efficacy is assessed based on tumor response according to RECIST 1.1 criteria.

Pharmacokinetic (PK) parameters, such as clearance and area under the curve (AUC), are

also evaluated to understand the drug's behavior in the body.[1]

Visualizing the Study Design and Mechanism of
Action
BNT411 Dose-Escalation Workflow
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Part 1A: Monotherapy Dose Escalation

Part 1B: Combination Therapy Part 2: Expansion Cohorts
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Caption: BNT411-01 trial's 3+3 dose-escalation and study progression.
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BNT411 Signaling Pathway
BNT411, as a TLR7 agonist, activates a specific signaling cascade within immune cells,

primarily plasmacytoid dendritic cells. This leads to a robust anti-tumor immune response.
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Caption: BNT411 activates TLR7, leading to a broad anti-tumor immune response.
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Conclusion
The dose-escalation study of BNT411 provides a framework for evaluating the safety and

preliminary efficacy of this novel TLR7 agonist. The 3+3 design allows for a cautious and

systematic approach to dose escalation, ensuring patient safety while identifying a potentially

therapeutic dose for further investigation. The findings from this study will be crucial in guiding

the future clinical development of BNT411 as a potential immunotherapy for a range of solid

tumors.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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